Cas no 2411229-99-5 (2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide)

• Product Name: 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide
• CAS No: 2411229-99-5
• MF: C₁₄H₁₈ClFN₂O₂
• MW: 300.756326198578
• CID: 5415670
• PubChem ID: 146106565
• Update Time: 2025-06-26

2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[3-fluoro-4-(morpholin-4-yl)phenyl]ethyl}acetamide
• 2411229-99-5
• 2-Chloro-N-[2-(3-fluoro-4-morpholin-4-ylphenyl)ethyl]acetamide
• Z2981788050
• EN300-26583949
• 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide

• Inchi： 1S/C14H18ClFN2O2/c15-10-14(19)17-4-3-11-1-2-13(12(16)9-11)18-5-7-20-8-6-18/h1-2,9H,3-8,10H2,(H,17,19)
• InChI Key： RVLZGNQAAGWJGQ-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1C=CC(=C(C=1)F)N1CCOCC1)=O

Computed Properties

• Exact Mass: 300.1040837g/mol
• Monoisotopic Mass: 300.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide

Comprehensive Overview of 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide (CAS No. 2411229-99-5)

2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide (CAS No. 2411229-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a morpholine ring, a fluoro substituent, and an acetamide backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluoro-substituted compounds like 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 2411229-99-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. These techniques are widely used in the development of small-molecule inhibitors and probe compounds for studying biological pathways. The presence of the morpholin-4-yl group further enhances its utility, as this moiety is often associated with improved solubility and target engagement.

The compound's fluoro and chloro substituents also contribute to its stability under various experimental conditions, making it a reliable building block for high-throughput screening campaigns. This is particularly relevant in the context of AI-driven drug discovery, where researchers are increasingly relying on computational tools to identify promising candidates. Searches for CAS No. 2411229-99-5 often correlate with queries about structure-activity relationships and fragment-based drug design.

Beyond pharmaceuticals, 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide has potential applications in agrochemical research. Its structural features align with the design principles of modern pesticides and herbicides, which require high selectivity and environmental compatibility. The compound's morpholine ring, in particular, is a common motif in agrochemicals due to its favorable interactions with biological targets.

In summary, 2-chloro-N-{2-3-fluoro-4-(morpholin-4-yl)phenylethyl}acetamide (CAS No. 2411229-99-5) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its unique combination of fluoro, chloro, and morpholine functionalities makes it a valuable tool for researchers exploring new therapeutic and agricultural solutions. As the scientific community continues to prioritize sustainable chemistry and precision medicine, this compound is poised to play a pivotal role in advancing these fields.